molecular formula C9H7ClN2O4 B8600603 2-Chloro-4-[2-(hydroxyimino)acetamido]benzoic acid CAS No. 828911-62-2

2-Chloro-4-[2-(hydroxyimino)acetamido]benzoic acid

Cat. No.: B8600603
CAS No.: 828911-62-2
M. Wt: 242.61 g/mol
InChI Key: AFBKRUSLFLSIIJ-UHFFFAOYSA-N
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Description

2-Chloro-4-[2-(hydroxyimino)acetamido]benzoic acid is a useful research compound. Its molecular formula is C9H7ClN2O4 and its molecular weight is 242.61 g/mol. The purity is usually 95%.
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Properties

CAS No.

828911-62-2

Molecular Formula

C9H7ClN2O4

Molecular Weight

242.61 g/mol

IUPAC Name

2-chloro-4-[(2-hydroxyiminoacetyl)amino]benzoic acid

InChI

InChI=1S/C9H7ClN2O4/c10-7-3-5(12-8(13)4-11-16)1-2-6(7)9(14)15/h1-4,16H,(H,12,13)(H,14,15)

InChI Key

AFBKRUSLFLSIIJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1NC(=O)C=NO)Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of chloral hydrate (1.0 g, 6.00 mmol; Spectrum Quality Products, Inc., New Brunswick, N.J.) and water (80 mL) was added sodium sulfate (5 g), 4-amino-2-chloro-benzoic acid (855 mg, 4.98 mmol; Acros), concentrated aq. HCl (5 mL) and hydroxylamine hydrochloride (1.15 g, 16.5 mmol; Aldrich). It was refluxed for 20 minutes. The mixture was cooled to rt, the precipitate was filtered and washed with water. The title compound (1.08 g, 90%) was obtained as a white solid.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
855 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
1.15 g
Type
reactant
Reaction Step One
Name
Quantity
80 mL
Type
solvent
Reaction Step One
Yield
90%

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